Cas no 593-08-8 (2-Tridecanone)

2-Tridecanone Properties

Names and Identifiers

• Tridecan-2-one
• Methyl undecyl ketone
• 2-Tridecanone
• 1-Pentanol, 5-fluoro-
• 2-tridecanal
• 2-Tridecanone (natural)
• EINECS 209-784-0
• FEMA No. 3388
• Hendecyl methyl ketone
• Mathyl undecyl kepoje
• trans-2-Tridecanal
• TRIDECANONE
• Methyl n-undecyl ketone
• Tridecanone-2
• 2-Tridecankje
• 5Q35VHX26K
• CYIFVRUOHKNECG-UHFFFAOYSA-N
• DSSTox_CID_2070
• DSSTox_RID_76479
• DSSTox_GSID_22070
• KSC270G4R
• FEMA 3388
• 2-Trid
• 593-08-8
• +Expand

• MDL： MFCD00008968
• InChIKey： CYIFVRUOHKNECG-UHFFFAOYSA-N
• Inchi： 1S/C13H26O/c1-3-4-5-6-7-8-9-10-11-12-13(2)14/h3-12H2,1-2H3
• SMILES： O=C(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 1757402

Computed Properties

• Exact Mass: 198.19800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 10
• Monoisotopic Mass: 198.198
• Heavy Atom Count: 14
• Complexity: 129
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.2
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 17.1
• Molecular Weight: 198.34

Experimental Properties

• LogP: 4.49630
• PSA: 17.07000
• Refractive Index: n20/D 1.435(lit.)
• Boiling Point: 134 °C/10 mmHg(lit.)
  263 °C(lit.)
• Melting Point: 24-27 °C (lit.)
• Vapor Pressure: 1 mm Hg at 188.2 °F ; 20 mm Hg at 298.0° F (NTP, 1992)
• Flash Point: Fahrenheit: 224.6 ° f
  Celsius: 107 ° c
  
• FEMA: 3388
• Solubility: less than 1 mg/mL at 73° F (NTP, 1992)
• Color/Form: White waxy or colorless crystalline flakes, with waxy, earthy, dairy and coconut aromas, and the smell of nuts and herbs.
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• Solubility: Insoluble in water, soluble in ethanol, ether, acetone, benzene, chloroform.
• Density: 0.822 g/mL at 25 °C(lit.)
• Refractive Index: 1.432-1.438

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Natural Products and Extracts Plant Extracts Plant based Esenbeckia berlandieri